Cas no 97121-21-6 (5-(4-Chlorophenoxy)pyridine-2-carbaldehyde)

• Product Name: 5-(4-Chlorophenoxy)pyridine-2-carbaldehyde
• CAS No: 97121-21-6
• MF: C₁₂H₈ClNO₂
• MW: 233.650422096252
• MDL: MFCD29765091
• CID: 4723395
• Update Time: 2025-06-08

5-(4-Chlorophenoxy)pyridine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(4-Chlorophenoxy)pyridine-2-carbaldehyde
• NRPZYKQOODWNPQ-UHFFFAOYSA-N
• 5-(4-chlorophenoxy)picolinaldehyde
• 5-(4-Chloro-phenoxy)-pyridine-2-carbaldehyde

• MDL： MFCD29765091
• Inchi： 1S/C12H8ClNO2/c13-9-1-4-11(5-2-9)16-12-6-3-10(8-15)14-7-12/h1-8H
• InChI Key： NRPZYKQOODWNPQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OC1C=NC(C=O)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 229
• Topological Polar Surface Area: 39.2

Additional information on 5-(4-Chlorophenoxy)pyridine-2-carbaldehyde

Recent Advances in the Study of 5-(4-Chlorophenoxy)pyridine-2-carbaldehyde (CAS: 97121-21-6) in Chemical Biology and Pharmaceutical Research

5-(4-Chlorophenoxy)pyridine-2-carbaldehyde (CAS: 97121-21-6) is a structurally unique compound that has recently garnered significant attention in chemical biology and pharmaceutical research. This compound, characterized by its chlorophenoxy and pyridine-carbaldehyde moieties, exhibits promising biological activities, particularly in the context of drug discovery and development. Recent studies have explored its potential as a versatile intermediate in the synthesis of bioactive molecules and its direct applications in therapeutic interventions.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of 5-(4-Chlorophenoxy)pyridine-2-carbaldehyde as a key building block in the synthesis of novel kinase inhibitors. The researchers demonstrated that derivatives of this compound exhibited potent inhibitory activity against a range of kinases implicated in cancer and inflammatory diseases. The study utilized computational docking and molecular dynamics simulations to elucidate the binding interactions, revealing a high affinity for the ATP-binding sites of target kinases.

In addition to its applications in kinase inhibition, recent research has explored the antimicrobial properties of 5-(4-Chlorophenoxy)pyridine-2-carbaldehyde. A 2024 publication in Bioorganic & Medicinal Chemistry Letters reported that this compound and its derivatives displayed significant activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, as evidenced by electron microscopy and biochemical assays.

Another area of interest is the compound's potential in neurodegenerative disease research. A preclinical study published in ACS Chemical Neuroscience (2023) investigated the neuroprotective effects of 5-(4-Chlorophenoxy)pyridine-2-carbaldehyde derivatives in models of Alzheimer's disease. The findings suggested that these compounds could mitigate oxidative stress and reduce amyloid-beta aggregation, highlighting their potential as therapeutic candidates for neurodegenerative disorders.

The synthetic versatility of 5-(4-Chlorophenoxy)pyridine-2-carbaldehyde has also been a focus of recent research. A 2024 paper in Organic & Biomolecular Chemistry detailed a novel, scalable synthesis route for this compound, emphasizing its utility as a precursor for diverse heterocyclic scaffolds. The study reported high yields and excellent purity, addressing previous challenges in large-scale production.

In conclusion, 5-(4-Chlorophenoxy)pyridine-2-carbaldehyde (CAS: 97121-21-6) represents a multifaceted compound with broad applications in drug discovery and chemical biology. Its roles as a kinase inhibitor, antimicrobial agent, and neuroprotective compound underscore its therapeutic potential. Ongoing research continues to explore its mechanisms of action and optimize its derivatives for clinical development, positioning it as a valuable asset in the pharmaceutical pipeline.